molecular formula C9H6N2O B8434413 2-(Isocyanomethyl)benzoxazole

2-(Isocyanomethyl)benzoxazole

Cat. No.: B8434413
M. Wt: 158.16 g/mol
InChI Key: PSSSXRDIWXOHGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Isocyanomethyl)benzoxazole is a useful research compound. Its molecular formula is C9H6N2O and its molecular weight is 158.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6N2O

Molecular Weight

158.16 g/mol

IUPAC Name

2-(isocyanomethyl)-1,3-benzoxazole

InChI

InChI=1S/C9H6N2O/c1-10-6-9-11-7-4-2-3-5-8(7)12-9/h2-5H,6H2

InChI Key

PSSSXRDIWXOHGR-UHFFFAOYSA-N

Canonical SMILES

[C-]#[N+]CC1=NC2=CC=CC=C2O1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 2.83 g (16.1 mmol) of 2-(N-formylaminomethyl)benzoxazole, 7.39 ml (53.0 mmol) of triethylamine, and 30 ml of dichloromethane stirred at 0° are added dropwise 2.71 g (17.7 mmol) of phosphorous oxychloride in 5 ml of dichloromethane. The reaction mixture is stirred at 0° for 45 min and then 2.81 g of sodium carbonate dissolved in 20 ml of water is added. The mixture is stirred for 30 min and then partitioned between dichloromethane and aq. sodium bicarbonate. The organic layers are dried over sodium sulfate and concentrated and the crude product is chromatographed on silica gel (325 ml) eluting with ethyl acetate/hexane (10/90), the appropriate fractions are pooled and concentrated to give the title compound, mp 57.0°-57.5°; MS (m/z) at 158; IR 766, 2166, 987, 1167 and 1230 cm-1 ; NMR (CDCl3) 4.94, 7.42, 7.58 and 7.76 δ.
Quantity
2.83 g
Type
reactant
Reaction Step One
Quantity
7.39 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
2.71 g
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
2.81 g
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
solvent
Reaction Step Three

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